Cas no 910999-44-9 (2-Fluoro-3-hydroxycyclopent-2-en-1-one)

• Product Name: 2-Fluoro-3-hydroxycyclopent-2-en-1-one
• CAS No: 910999-44-9
• MF: C₅H₅FO₂
• MW: 116.090405225754
• MDL: MFCD31728854
• CID: 4728752
• Update Time: 2025-05-25

2-Fluoro-3-hydroxycyclopent-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-hydroxycyclopent-2-en-1-one

• MDL： MFCD31728854
• Inchi： 1S/C5H5FO2/c6-5-3(7)1-2-4(5)8/h7H,1-2H2
• InChI Key： FGPHCTOKQYAIOS-UHFFFAOYSA-N
• SMILES： FC1C(CCC=1O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 160
• Topological Polar Surface Area: 37.3

Additional information on 2-Fluoro-3-hydroxycyclopent-2-en-1-one

Comprehensive Guide to 2-Fluoro-3-hydroxycyclopent-2-en-1-one (CAS No. 910999-44-9): Properties, Applications, and Industry Insights

2-Fluoro-3-hydroxycyclopent-2-en-1-one (CAS No. 910999-44-9) is a fluorinated cyclic enone derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluorinated cyclopentenone structure, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₅H₅FO₂, combines a reactive α,β-unsaturated carbonyl system with a fluorine substituent, enabling selective transformations critical for drug discovery.

Recent advancements in fluorine chemistry have highlighted the role of 2-Fluoro-3-hydroxycyclopent-2-en-1-one in modulating bioactivity. The fluoro group enhances metabolic stability and membrane permeability, addressing common challenges in small-molecule drug development. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors, with computational studies suggesting strong binding affinity to ATP pockets.

From an industrial perspective, the demand for CAS 910999-44-9 has risen alongside innovations in green chemistry. A 2023 market analysis revealed a 12% annual growth in fluorinated building blocks, driven by sustainable synthesis methods. This compound’s compatibility with flow chemistry and catalytic hydrogenation aligns with the pharmaceutical sector’s shift toward continuous manufacturing.

Analytical characterization of 2-Fluoro-3-hydroxycyclopent-2-en-1-one typically involves HPLC-MS and 19F-NMR spectroscopy. The fluorine atom produces distinctive spin-spin coupling patterns (J_F-H ≈ 48 Hz), facilitating purity assessment. Stability studies indicate optimal storage at -20°C under inert atmosphere, with degradation primarily occurring via Michael addition pathways.

Emerging applications include its use in metal-organic frameworks (MOFs) for selective fluorophore tagging. The compound’s enone moiety undergoes [2+2] cycloadditions with electron-rich alkenes, enabling covalent modification of biomaterials. This property is being explored in targeted drug delivery systems, particularly for oncology therapeutics.

Environmental considerations for CAS 910999-44-9 emphasize biodegradability assessments. Preliminary ecotoxicity data show moderate persistence (t_1/2 = 14 days in aqueous media), prompting development of biocatalytic degradation protocols. Regulatory agencies currently classify it under REACH intermediate exemption.

Synthetic protocols often employ electrophilic fluorination of 3-hydroxycyclopent-2-en-1-one precursors. Recent patents describe improved yields (≥78%) using N-fluorobenzenesulfonimide (NFSI) in microreactors. Alternative routes via Pd-catalyzed C-F coupling are being investigated to reduce halogen waste.

The compound’s chiral derivatives have shown promise in asymmetric catalysis. When converted to fluoro-substituted Evans auxiliaries, they induce up to 94% ee in aldol reactions. This application addresses the growing demand for stereoselective fluorination in API manufacturing.

Thermodynamic studies reveal that 2-Fluoro-3-hydroxycyclopent-2-en-1-one exhibits unusual tautomeric equilibrium (3:1 keto-enol ratio in CDCl₃). This behavior influences its reactivity in multicomponent reactions, making it valuable for diversity-oriented synthesis platforms.

Future research directions focus on AI-assisted molecular design using this scaffold. Machine learning models predict that fluorocyclopentenone pharmacophores could yield novel G-protein coupled receptor (GPCR) modulators. Several biotech startups have included derivatives in their fragment-based drug discovery libraries.

For analytical scientists, 910999-44-9 presents interesting challenges in chromatographic separation. The compound’s polarity requires specialized HILIC columns for accurate quantification. Method development papers recommend charged aerosol detection due to the lack of strong UV chromophores.

Industrial scale-up considerations highlight the need for continuous crystallization techniques. The compound’s tendency to form polymorphs necessitates PAT (Process Analytical Technology) monitoring during production. Recent engineering solutions incorporate AI-powered particle size control systems.

In material science, thin films containing 2-Fluoro-3-hydroxycyclopent-2-en-1-one demonstrate unique dielectric properties. Researchers attribute this to fluorine-induced dipole alignment, with potential applications in flexible electronics. The compound’s π-stacking capability also makes it a candidate for organic semiconductors.

Safety assessments indicate that proper handling requires engineering controls for dust containment. While not classified as hazardous under GHS, workplace exposure limits follow general fluoroorganic compound guidelines (TLV 2 mg/m³). Material compatibility studies show stability in stainless steel 316 reactors.